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Compound of Interest

Compound Name: 3,3-Dimethyl-2-pentanol

Cat. No.: B021356 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical compounds, including their synthesis, biological activity, and

potential alternatives, is paramount. This guide provides a detailed comparison of 3,3-
Dimethyl-2-pentanol, a tertiary heptanol, with other relevant compounds, supported by

available experimental data and methodologies.

Physicochemical Properties
3,3-Dimethyl-2-pentanol is a branched-chain saturated alcohol. A summary of its key

physicochemical properties is presented in the table below, alongside those of a common

structural isomer, n-heptanol, for comparison.

Property 3,3-Dimethyl-2-pentanol n-Heptanol

Molecular Formula C₇H₁₆O C₇H₁₆O

Molecular Weight 116.20 g/mol 116.20 g/mol

Boiling Point ~138 °C 176 °C

Density ~0.819 g/cm³ 0.822 g/cm³

CAS Number 19781-24-9 111-70-6
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The synthesis of 3,3-Dimethyl-2-pentanol can be achieved through several established

organic chemistry routes. Two primary methods are highlighted here: the Grignard reaction and

the reduction of a corresponding ketone.

Grignard Reaction
This method involves the reaction of a Grignard reagent with a suitable carbonyl compound.

For the synthesis of 3,3-Dimethyl-2-pentanol, this can be achieved by reacting

ethylmagnesium bromide with 3,3-dimethyl-2-butanone.

Experimental Protocol:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), magnesium turnings are reacted with ethyl bromide in

anhydrous diethyl ether to form ethylmagnesium bromide.

Reaction with Ketone: The Grignard reagent is then slowly added to a solution of 3,3-

dimethyl-2-butanone in anhydrous diethyl ether, typically at a low temperature (e.g., 0 °C) to

control the exothermic reaction.

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is then separated, washed, dried over an anhydrous

salt (e.g., magnesium sulfate), and the solvent is removed under reduced pressure.

Purification: The crude product is purified by distillation to yield 3,3-Dimethyl-2-pentanol.

Ethyl Bromide + Mg Grignard Reagent
(Ethylmagnesium Bromide)

in dry ether

3,3-Dimethyl-2-butanone

3,3-Dimethyl-2-pentanol

Nucleophilic Addition

Aqueous Workup

Click to download full resolution via product page

Caption: Grignard synthesis of 3,3-Dimethyl-2-pentanol.
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Reduction of 3,3-Dimethyl-2-pentanone
A common and effective method for synthesizing secondary alcohols is the reduction of the

corresponding ketone. In this case, 3,3-Dimethyl-2-pentanone is reduced to 3,3-Dimethyl-2-
pentanol.

Experimental Protocol:

Reaction Setup: 3,3-Dimethyl-2-pentanone is dissolved in a suitable protic solvent, such as

methanol or ethanol.

Addition of Reducing Agent: A reducing agent, such as sodium borohydride (NaBH₄), is

added portion-wise to the stirred solution. The reaction is typically carried out at room

temperature or cooled in an ice bath to control the reaction rate.

Workup: After the reaction is complete (monitored by techniques like TLC or GC), the

reaction is quenched by the addition of water or a dilute acid.

Extraction and Purification: The product is extracted with an organic solvent (e.g., diethyl

ether), and the combined organic layers are washed, dried, and concentrated. The final

product is purified by distillation.

3,3-Dimethyl-2-pentanone

3,3-Dimethyl-2-pentanol

Reduction

Sodium Borohydride (NaBH4)

Aqueous Workup
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Caption: Reduction of 3,3-Dimethyl-2-pentanone.

Biological and Toxicological Profile
Peer-reviewed literature specifically detailing the biological activity and toxicology of 3,3-
Dimethyl-2-pentanol is limited. However, general toxicological data for branched-chain
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saturated alcohols suggest a low order of acute toxicity.[1] Studies on related C7 alcohols

indicate that they are generally considered to have low acute toxicity via oral, dermal, and

inhalation routes.[2]

For a structurally related compound, 3,3-Dimethyl-2-butanol, acute inhalation toxicity studies in

Sprague-Dawley rats have been conducted.[3] These studies can provide some insight into the

potential toxicological profile of 3,3-Dimethyl-2-pentanol, though direct extrapolation should be

done with caution.

Alternatives to 3,3-Dimethyl-2-pentanol
The choice of an alternative to 3,3-Dimethyl-2-pentanol is highly dependent on the specific

application. As a tertiary alcohol, it may be used as a specialty solvent, a chemical

intermediate, or in fragrance formulations.

Comparison of Potential Alternatives:
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Compound/Class
Key Properties &
Applications

Potential
Advantages

Potential
Disadvantages

Other Heptanol

Isomers (e.g., n-

heptanol, 2-heptanol)

Used as solvents,

intermediates, and in

fragrances.

More readily available

and studied.

Different physical

properties (e.g.,

boiling point, viscosity)

and potentially

different biological

activities.

Tertiary-Amyl Alcohol

(2-Methyl-2-butanol)

A tertiary alcohol with

solvent and

intermediate

applications.

Well-characterized

toxicological profile.

Different chain length,

which may affect

properties like

solvency and reaction

kinetics.

Cyclopentyl Methyl

Ether (CPME)

A greener solvent

alternative to ethers

like THF and MTBE.

Lower peroxide

formation, higher

boiling point, and

easier separation from

water.[4]

May not be a suitable

substitute for all

applications where an

alcohol's hydroxyl

group is involved in

the chemistry.

Propylene Glycol,

Triacetin, Triethyl

Citrate

Used as solvents and

carriers in flavor and

fragrance

applications.[5]

Generally recognized

as safe (GRAS) for

many applications.

Higher viscosity and

different solvency

characteristics

compared to C7

alcohols.

Signaling Pathways and Experimental Workflows
While specific signaling pathways affected by 3,3-Dimethyl-2-pentanol are not well-

documented, the general mechanism of action for many simple alcohols involves interaction

with cell membranes and membrane-bound proteins.

The following diagram illustrates a generalized workflow for assessing the cytotoxicity of a

compound like 3,3-Dimethyl-2-pentanol.
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Cell Culture & Treatment

Cytotoxicity Assay

Data Analysis

Seed cells in multi-well plates

Treat with 3,3-Dimethyl-2-pentanol
(various concentrations)

Incubate for a defined period

Add viability reagent (e.g., MTT, PrestoBlue)

Measure absorbance/fluorescence

Calculate percent viability

Determine IC50 value
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Caption: General workflow for in vitro cytotoxicity testing.
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In conclusion, while 3,3-Dimethyl-2-pentanol is a synthetically accessible tertiary alcohol, a

comprehensive understanding of its biological effects requires further investigation. For

researchers considering its use, the synthesis methods outlined provide a practical starting

point. The selection of alternatives should be guided by the specific requirements of the

intended application, with careful consideration of the comparative physicochemical properties

and toxicological data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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